molecular formula C50H39N B573373 4-(4,4-Diphenylbuta-1,3-dien-1-yl)-N-[4-(4,4-diphenylbuta-1,3-dien-1-yl)phenyl]-N-phenylaniline CAS No. 167859-26-9

4-(4,4-Diphenylbuta-1,3-dien-1-yl)-N-[4-(4,4-diphenylbuta-1,3-dien-1-yl)phenyl]-N-phenylaniline

Cat. No. B573373
CAS RN: 167859-26-9
M. Wt: 653.869
InChI Key: KNMFCZAASWGKNN-UHFFFAOYSA-N
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Description

The compound is a complex organic molecule with multiple phenyl (benzene) rings and a butadiene backbone. It’s likely to be part of the larger family of polyphenyl compounds, which are often used in the production of plastics, resins, and other materials .


Molecular Structure Analysis

The molecule likely has a planar structure due to the conjugated system of double bonds in the butadiene backbone and the phenyl rings. This conjugation also means the molecule might exhibit interesting optical properties, like fluorescence or phosphorescence .


Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, similar compounds can undergo reactions at the double bonds, like additions or oxidations. They might also undergo electrophilic aromatic substitution reactions at the phenyl rings .


Physical And Chemical Properties Analysis

Based on its structure, this compound is likely to be solid at room temperature, with a relatively high melting point for an organic compound. It’s probably not very soluble in water, but should be soluble in organic solvents .

Mechanism of Action

Without more context, it’s hard to say what the “mechanism of action” of this compound would be. If it’s used as a monomer in a polymer, its mechanism of action would be to form long chains or networks via its reactive double bonds. If it’s used in an optical application, its mechanism of action might be to absorb and emit light .

Safety and Hazards

Like many complex organic compounds, this compound could be harmful or irritating to the skin and eyes. It could also be harmful if inhaled or ingested. Always use appropriate safety precautions when handling chemicals .

Future Directions

The future directions for this compound would likely depend on its specific properties, like its optical properties or reactivity. It could potentially be used in the development of new materials, in optical applications, or as a building block for more complex structures .

properties

IUPAC Name

4-(4,4-diphenylbuta-1,3-dienyl)-N-[4-(4,4-diphenylbuta-1,3-dienyl)phenyl]-N-phenylaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C50H39N/c1-6-20-42(21-7-1)49(43-22-8-2-9-23-43)30-16-18-40-32-36-47(37-33-40)51(46-28-14-5-15-29-46)48-38-34-41(35-39-48)19-17-31-50(44-24-10-3-11-25-44)45-26-12-4-13-27-45/h1-39H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNMFCZAASWGKNN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=CC=CC2=CC=C(C=C2)N(C3=CC=CC=C3)C4=CC=C(C=C4)C=CC=C(C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C50H39N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20700757
Record name 4-(4,4-Diphenylbuta-1,3-dien-1-yl)-N-[4-(4,4-diphenylbuta-1,3-dien-1-yl)phenyl]-N-phenylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20700757
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

653.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

167859-26-9
Record name 4-(4,4-Diphenylbuta-1,3-dien-1-yl)-N-[4-(4,4-diphenylbuta-1,3-dien-1-yl)phenyl]-N-phenylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20700757
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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